1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
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Overview
Description
The compound “1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound . It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile” are not explicitly mentioned in the sources retrieved .Scientific Research Applications
Inhibitors in Diabetes Treatment
A study by Latli et al. (2017) explored compounds including those related to 1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile for their role as inhibitors of the 11β-hydroxysteroid dehydrogenase type 1 enzyme. These inhibitors are significant in the treatment of type-2 diabetes. The research focused on developing drug candidates labeled with carbon-13 and carbon-14 for drug metabolism and pharmacokinetics studies (Latli et al., 2017).
DNA Binding and Anticancer Activity
Paul et al. (2015) synthesized a series of new benzimidazole compounds, which include structures similar to 1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile. These compounds exhibited significant DNA binding abilities and demonstrated substantial in vitro cytotoxic effects against various cancer cell lines, suggesting their potential use in cancer treatment (Paul et al., 2015).
Antioxidant Properties
A study by Wu et al. (2014) on silver(I) complexes containing bis(2-benzimidazolyl)aniline derivatives, closely related to 1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile, indicated these complexes' potential as antioxidants. The complexes showed strong potential in eliminating hydroxyl and superoxide radicals in vitro, suggesting their possible use as scavengers in oxidative stress-related conditions (Wu et al., 2014).
Fluorescent Properties
Rangnekar and Rajadhyaksha (1986) explored the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, which include compounds structurally similar to 1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile. Their research focused on studying the fluorescent properties of these compounds, suggesting their potential use as fluorescent probes or in imaging applications (Rangnekar & Rajadhyaksha, 1986).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-anilino-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4/c1-3-16-14(2)17(13-22)21-24-18-11-7-8-12-19(18)25(21)20(16)23-15-9-5-4-6-10-15/h4-12,23H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUADKMCHGFIQCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-3-methyl-1-(phenylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile |
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